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Compound of Interest

Compound Name: A1874

Cat. No.: B605037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of A1874, a nutlin-based BRD4-degrading PROTAC (Proteolysis Targeting Chimera).

Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing

environmental impact.

Chemical and Physical Properties
A summary of the key quantitative data for A1874 is presented in the table below for easy

reference.
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Property Value Source

CAS Number 2064292-12-0 [1][2]

Molecular Formula C58H62Cl3F2N9O7S [1]

Molecular Weight 1173.59 g/mol [1]

Appearance Solid [1]

Solubility

DMSO: ~150 mg/mL (127.81

mM) Water: < 0.1 mg/mL

(insoluble)

[3]

Storage (Solid)
-20°C for up to 12 months 4°C

for up to 6 months
[1]

Storage (In Solvent)
-80°C for up to 6 months -20°C

for up to 1 month
[1][3][4]

Experimental Protocols
Handling and Storage
Proper handling and storage of A1874 are critical to maintain its stability and ensure user

safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat when handling A1874.

Ventilation: Handle A1874 in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or aerosols.

Storage of Solid Compound: Store the solid form of A1874 in a tightly sealed container at

-20°C for long-term storage (up to one year) or at 4°C for shorter periods (up to six months).

[1]

Preparation of Stock Solutions:
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To prepare a stock solution, dissolve A1874 in a suitable solvent such as DMSO. For

example, to achieve a concentration of 10 mM, dissolve the appropriate mass of A1874 in

the calculated volume of DMSO.

If solubility is an issue, the tube can be warmed to 37°C and sonicated to aid dissolution.

[3]

Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store these aliquots at -80°C for up to six months or at -20°C

for up to one month.[3][4]

In Vitro Experiment Workflow (Example: BRD4
Degradation Assay)
The following is a generalized workflow for an experiment to assess the BRD4 degradation

activity of A1874 in a cancer cell line (e.g., HCT116).

Cell Culture: Culture HCT116 cells in appropriate media and conditions until they reach the

desired confluency.

Treatment: Treat the cells with varying concentrations of A1874 (e.g., 0-10 µM) for a

specified duration (e.g., 24 hours).[3][4] Include a vehicle control (e.g., DMSO).

Cell Lysis: After treatment, wash the cells with PBS and lyse them using a suitable lysis

buffer to extract total protein.

Protein Quantification: Determine the protein concentration of each lysate using a standard

protein assay (e.g., BCA assay).

Western Blotting:

Separate the protein lysates by SDS-PAGE.

Transfer the separated proteins to a PVDF membrane.

Probe the membrane with primary antibodies against BRD4 and a loading control (e.g.,

GAPDH).
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Incubate with the appropriate secondary antibodies.

Visualize the protein bands using a suitable detection method.

Data Analysis: Quantify the band intensities to determine the extent of BRD4 degradation at

different concentrations of A1874.

Signaling Pathway and Mechanism of Action
A1874 is a PROTAC that induces the degradation of the BRD4 protein by hijacking the cell's

natural ubiquitin-proteasome system. It simultaneously binds to BRD4 and an E3 ubiquitin

ligase, forming a ternary complex. This proximity facilitates the ubiquitination of BRD4, marking

it for degradation by the proteasome. By degrading BRD4, A1874 can inhibit the growth of

cancer cells.[5][6][7][8]
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Caption: A1874 signaling pathway.
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As a novel research chemical, a specific Safety Data Sheet (SDS) for A1874 should be

consulted for detailed disposal instructions. In the absence of a specific SDS, the following

general procedures for the disposal of hazardous chemical waste in a laboratory setting should

be followed.

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

Characterize all waste containing A1874 as hazardous chemical waste.

Segregate A1874 waste from other waste streams. This includes:

Solid Waste: Unused or expired solid A1874, contaminated lab supplies (e.g., pipette

tips, gloves, weigh boats).

Liquid Waste: Solutions containing A1874, including unused stock solutions and

experimental media.

Sharps Waste: Contaminated needles and syringes.

Containerization:

Use clearly labeled, leak-proof, and chemically compatible containers for each waste type.

Label containers with "Hazardous Waste," the full chemical name ("A1874"), and any

known hazard characteristics (e.g., "Toxic").

Solid Waste Disposal:

Collect all solid waste contaminated with A1874 in a designated, lined hazardous waste

container.

Ensure the container is kept closed when not in use.

Liquid Waste Disposal:
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Collect all liquid waste containing A1874 in a sealed, non-reactive hazardous waste

container.

Do not mix with other incompatible chemical wastes.

If the solvent is flammable (e.g., DMSO), the waste should be handled accordingly.

Decontamination of Glassware and Surfaces:

Decontaminate glassware and work surfaces that have come into contact with A1874.

Use a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough wash with

soap and water.

Collect the initial solvent rinse as hazardous liquid waste.

Arranging for Pickup and Disposal:

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area.

Follow your institution's specific procedures for arranging the pickup and disposal of

hazardous chemical waste by the Environmental Health and Safety (EHS) department or a

licensed waste disposal contractor.

Disclaimer: The information provided here is intended as a guide for trained laboratory

personnel. Always consult your institution's specific safety and disposal protocols and the

official Safety Data Sheet (SDS) for A1874 before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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